Cas no 853207-11-1 (6-bromo-3-iodo-5-methyl-pyridin-2-amine)

• Product Name: 6-bromo-3-iodo-5-methyl-pyridin-2-amine
• CAS No: 853207-11-1
• MF: C₆H₆BrIN₂
• MW: 312.933712482452
• MDL: MFCD28384844
• CID: 4237393
• PubChem ID: 86052993
• Update Time: 2025-05-20

6-bromo-3-iodo-5-methyl-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-bromo-3-iodo-5-methyl-
• 6-bromo-3-iodo-5-methyl-pyridin-2-amine
• 2-Amino-6-bromo-3-iodo-5-methylpyridine
• MFCD28384844
• H20065
• SY287577
• 6-Bromo-3-iodo-5-methylpyridin-2-amine
• 853207-11-1

• MDL： MFCD28384844
• Inchi： 1S/C6H6BrIN2/c1-3-2-4(8)6(9)10-5(3)7/h2H,1H3,(H2,9,10)
• InChI Key： ZXEITNIEVABKDM-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Br)=C(C)C=C1I

Computed Properties

• Exact Mass: 311.87591Da
• Monoisotopic Mass: 311.87591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-bromo-3-iodo-5-methyl-pyridin-2-amine

6-Bromo-3-Iodo-5-Methyl-Pyridin-2-Amine (CAS No. 853207-11-1)

6-Bromo-3-Iodo-5-Methyl-Pyridin-2-Amine is a highly specialized organic compound with the CAS registry number 853207-11-1. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with bromine at position 6, iodine at position 3, and a methyl group at position 5, along with an amino group at position 2. These substituents impart distinct electronic and steric effects, making this compound a valuable building block in various synthetic strategies.

The synthesis of 6-Bromo-3-Iodo-5-Methyl-Pyridin-2-Amine typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve selective substitution patterns on the pyridine ring, which is critical for maintaining the compound's desired properties.

In terms of applications, this compound has garnered attention in the field of drug discovery. Its unique combination of substituents makes it an ideal candidate for exploring novel bioactive molecules. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. Furthermore, its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and sensors.

The structural characterization of 6-Bromo-3-Iodo-5-Methyl-Pyridin-2-Amine has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its reactivity and stability under various conditions.

Recent research has also focused on the environmental impact and degradation pathways of this compound. Understanding its behavior in different environmental conditions is essential for ensuring its safe handling and disposal. Studies have indicated that under specific conditions, the compound undergoes hydrolysis to form less hazardous byproducts, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, 6-Bromo-3-Iodo-5-Methyl-Pyridin-2-Amine (CAS No. 853207-11-1) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations across medicinal chemistry and materials science.